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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzaldehyde

Cat. No.: B1361139

Introduction: A Scientist's Guide to 2-Chloro-3-
hydroxybenzaldehyde

Welcome to the technical support guide for 2-Chloro-3-hydroxybenzaldehyde (CAS No.
56962-10-8). As a substituted aromatic aldehyde, this reagent is a valuable intermediate in the
synthesis of more complex molecules, particularly in the development of pharmaceuticals and
heterocyclic compounds.[1] Its unique trifunctional structure—featuring aldehyde, hydroxyl, and
chloro groups—offers a rich landscape for chemical transformations but also necessitates
specific handling and storage protocols to ensure its integrity and the success of your
experiments.[1]

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting
scenarios encountered in the field. My objective is to provide not just procedural steps, but the
underlying scientific rationale to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs)
Q1: What are the fundamental properties and primary
hazards of 2-Chloro-3-hydroxybenzaldehyde?

Answer: 2-Chloro-3-hydroxybenzaldehyde is a solid, combustible compound with a
molecular weight of 156.57 g/mol .[2] It is characterized by a melting point range of
approximately 139-143 °C.[2] Understanding its hazard profile is the first step to safe handling.
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According to the Globally Harmonized System (GHS), its classifications are critical for risk
assessment.[3]

Key Hazards Include:

o Acute Toxicity (Oral), Category 4 (H302): Harmful if swallowed.[3][4][5]

o Skin Irritation, Category 2 (H315): Causes skin irritation.[3][4][5]

o Serious Eye Damage, Category 1 (H318): Causes serious eye damage.[3][4][5]

e Specific Target Organ Toxicity — Single Exposure, Category 3 (H335): May cause
respiratory irritation.[3][4][5]

e Hazardous to the Aquatic Environment, Acute Hazard, Category 1 (H400): Very toxic to
aquatic life.[3][4][5]

Due to these hazards, it is imperative to handle this compound with appropriate engineering
controls and personal protective equipment.

Q2: What specific Personal Protective Equipment (PPE)
should | use when working with this reagent?

Answer: A multi-layered approach to PPE is essential to mitigate the risks of exposure. Based
on the hazard profile, the following should be considered mandatory:

o Eye Protection: Use tight-sealing safety goggles or a face shield (minimum 8-inch). Standard
safety glasses are insufficient due to the risk of serious eye damage.[6][7]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Thicker gloves
may be necessary if there is a risk of puncture or abrasion.[8] Always inspect gloves before
use and wash hands thoroughly after handling.[8]

» Respiratory Protection: Handle only in a well-ventilated area, preferably within a certified
chemical fume hood, to avoid inhaling dust.[4][6] If engineering controls are insufficient or for
major spills, a NIOSH/MSHA approved N95 dust mask or a higher-level respirator is
required.[2]
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o Body Protection: Alab coat is required. For larger quantities, wear protective clothing to

prevent skin exposure.[6][8] Ensure an eyewash station and safety shower are immediately

accessible.[6]

Q3: How should | properly store 2-Chloro-3-
hydroxybenzaldehyde to prevent degradation?

Answer: The stability of 2-Chloro-3-hydroxybenzaldehyde is paramount for reproducible

experimental results. The aldehyde functional group is susceptible to oxidation, especially in

the presence of air, which converts it to the corresponding carboxylic acid (2-Chloro-3-

hydroxybenzoic acid).[1][9] This impurity can interfere with or halt subsequent reactions.

Parameter Recommendation Scientific Rationale
) Reduces the rate of potential
Temperature Store in a cool, dry place.[6][8] ] )
degradation reactions.
Store under an inert Prevents oxidation of the
Atmosphere atmosphere (e.g., Argon or aldehyde group to a carboxylic
Nitrogen).[6] acid by atmospheric oxygen.[9]
] Keep in the original, tightly Protects from moisture and
Container ) ) ]
sealed container.[6][8] atmospheric contaminants.
Aromatic aldehydes can be
] ) ) light-sensitive, leading to
Light Store away from direct light.

polymerization or other side

reactions.

Incompatibles

Store away from strong

oxidizing agents.[6]

Oxidizing agents will directly
and rapidly convert the
aldehyde to an unreactive

carboxylic acid.

Q4: My solid 2-Chloro-3-hydroxybenzaldehyde has a
slight yellowish tint. Is it still usable?
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Answer: While the pure compound is typically a white or off-white solid, a yellowish tint can be
an early indicator of degradation. Benzaldehydes, as a class, are known to yellow upon
keeping, often due to slow oxidation or polymerization.[9]

The primary degradation pathway is oxidation to 2-Chloro-3-hydroxybenzoic acid. The
presence of this carboxylic acid can be detrimental, as it will not participate in reactions
targeting the aldehyde group (e.g., Schiff base formation, Wittig reactions, reductions).

Diagram: Primary Degradation Pathway

Oxidation of 2-Chloro-3-hydroxybenzaldehyde

2-Chloro-3-hydroxybenzaldehyde

(O]
(Air, light, heat)

\/

2-Chloro-3-hydroxybenzoic acid

Click to download full resolution via product page
Caption: Oxidation converts the reactive aldehyde to a less reactive carboxylic acid.

Recommendation: If your material is discolored, its purity is questionable. For sensitive
applications, it is highly recommended to either purify the material (e.g., by recrystallization) or
use a fresh, unopened batch to ensure the integrity of your experiment.

Troubleshooting Guide

Q5: My reaction is not proceeding as expected. How can
| troubleshoot issues related to the 2-Chloro-3-
hydroxybenzaldehyde reagent?
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Answer: When a reaction fails, it's crucial to systematically evaluate all components, starting
with the reagents. If you suspect an issue with your 2-Chloro-3-hydroxybenzaldehyde, follow
this troubleshooting workflow.

Diagram: Reagent Troubleshooting Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1361139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

e O0OE=

Visually inspect the
2-Chloro-3-hydroxybenzaldehyde

is_discolored

Yes

/Reagent quality is likely not\
the primary issue.

Investigate other parameters:
- Solvents
- Other reagents
- Temperature
\_ - Atmosphere Y,

Proceed with
validated reagent

Click to download full resolution via product page

Caption: A decision tree for troubleshooting reagent quality.
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Causality Explained:

e Visual Inspection: As discussed, discoloration is a key sign of oxidation. The aldehyde is
converted to a carboxylic acid, which is unreactive in most aldehyde-specific
transformations.

» Age and Storage History: Even if not visibly discolored, a reagent that is several years old or
has been stored without an inert gas blanket has a higher likelihood of partial oxidation. This
can lead to lower yields and the formation of difficult-to-remove impurities.

o Solubility Issues: If you notice the reagent is not dissolving as expected in a solvent where it
should be soluble, this could indicate the presence of polymeric byproducts or the less
soluble carboxylic acid derivative.

Q6: How should | handle spills and dispose of waste
containing 2-Chloro-3-hydroxybenzaldehyde?

Answer: Proper containment and disposal are critical due to the compound's toxicity to aquatic
life and its other hazards.[5][8]

For Minor Spills:

e Ensure the area is well-ventilated and you are wearing the correct PPE (Q2).[8]
¢ Avoid generating dust.[8] Do not use air hoses for cleanup.

o Gently sweep or vacuum (using an explosion-proof vacuum) the spilled solid.[8]

o Place the material into a clean, dry, sealable, and clearly labeled container for hazardous
waste.[8]

o Clean the spill area with soap and water, and launder any contaminated clothing separately.

[8]
For Major Spills:

e Evacuate the area and move upwind.[8]
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» Alert your institution's emergency response team or fire brigade, informing them of the
material's identity and hazards.[8]

» Prevent the spillage from entering drains, sewers, or waterways, as it is very toxic to aquatic
life.[4][8]

Waste Disposal:

e Dispose of unused product and contaminated materials as hazardous waste through a
licensed disposal company.[7] Do not dispose of it in standard trash or down the drain.

o Contaminated packaging should be treated as unused product.[7] Follow all local, state, and
federal regulations for hazardous waste disposal.[8]

References

e 2-Chloro-3-hydroxybenzaldehyde | C7TH5CIO2 | CID 593376. (n.d.). PubChem. Retrieved
January 8, 2026, from [Link]

o Chemical Label for 2-Chloro-3-hydroxybenzaldehyde. (n.d.). Retrieved January 8, 2026,
from [Link]

e Benzaldehyde | C6H5CHO | CID 240. (n.d.). PubChem. Retrieved January 8, 2026, from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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